Cas no 859160-67-1 ((E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid)

• Product Name: (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid
• CAS No: 859160-67-1
• MF: C₇H₈BNO₃
• MW: 164.954321861267
• MDL: MFCD22192227
• CID: 4524597
• PubChem ID: 57416347
• Update Time: 2025-05-20

(E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid
• B-[2-[(Hydroxyimino)methyl]phenyl]boronic acid
• {2-[(E)-(Hydroxyimino)methyl]phenyl}boronic acid
• (E)-(2-((hydroxyimino)methyl)phenyl)boronicacid
• [2-[(E)-hydroxyiminomethyl]phenyl]boronic acid
• MFCD22192227
• AS-67926
• AKOS025286498
• 859160-67-1

• MDL： MFCD22192227
• Inchi： 1S/C7H8BNO3/c10-8(11)7-4-2-1-3-6(7)5-9-12/h1-5,10-12H
• InChI Key： WXPCRKQPGFIHQC-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1C=NO)(O)O

Computed Properties

• Exact Mass: 165.0597233Da
• Monoisotopic Mass: 165.0597233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid

Comprehensive Overview of (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid (CAS No. 859160-67-1)

(E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid (CAS No. 859160-67-1) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. This compound, characterized by its unique hydroxyimino and boronic acid functional groups, serves as a versatile building block for the development of pharmaceutical intermediates and bioconjugation reagents. Its molecular structure, which includes a phenylboronic acid moiety, enables it to participate in Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and polymer chemistry.

The growing interest in (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid is driven by its potential applications in targeted drug delivery systems and biomarker detection. Researchers are particularly intrigued by its ability to form stable complexes with diol-containing molecules, such as sugars and nucleic acids, making it a promising candidate for diagnostic assays and therapeutic agents. Recent studies have explored its role in cancer research, where it may facilitate the selective binding of anticancer drugs to tumor cells, thereby minimizing off-target effects.

In the context of green chemistry, (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid aligns with the demand for sustainable synthetic methods. Its compatibility with aqueous reaction conditions and low toxicity profile make it an attractive alternative to traditional organometallic catalysts. This has led to its adoption in biocompatible material design, including hydrogels and nanoparticle coatings, which are pivotal in tissue engineering and regenerative medicine.

From an industrial perspective, the scalability of (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid synthesis is a key focus. Advances in continuous flow chemistry have enabled more efficient production processes, reducing waste and energy consumption. This is particularly relevant given the increasing regulatory emphasis on environmental impact assessment in chemical manufacturing. Companies specializing in fine chemicals are investing in process optimization to meet the rising demand for high-purity batches of this compound.

The compound's relevance to artificial intelligence (AI) in drug discovery is another hot topic. Computational models leveraging machine learning algorithms are being used to predict its reactivity and binding affinities, accelerating the identification of novel bioactive compounds. This intersection of computational chemistry and experimental validation exemplifies the transformative potential of (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid in modern research.

For researchers seeking CAS No. 859160-67-1, it is essential to source the compound from reputable suppliers who provide comprehensive analytical data sheets, including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions—typically under inert atmosphere and at low temperatures—are critical to maintaining its stability and reactivity over time.

In summary, (E)-(2-((hydroxyiMino)Methyl)phenyl)boronic acid (CAS No. 859160-67-1) represents a multifaceted tool in contemporary chemistry. Its applications span from precision medicine to sustainable manufacturing, reflecting the compound's adaptability to diverse scientific challenges. As innovation continues, this boronic acid derivative is poised to play an even greater role in shaping the future of chemical biology and advanced materials.